Cas no 4254-14-2 ((R)-(-)-1,2-Propanediol)

(R)-(-)-1,2-Propanediol Properties

Names and Identifiers

• (r)-(-)-propylene glycol
• (r)-(-)-1,2-propanediol
• (r)-(-)-1,2-propyleneglycol
• (r)-(-)-propylene glycerol
• (R)-1,2-propandiol
• R-(-)-1,2-Propanediol
• (2R)-propane-1,2-diol
• (R)-(-)-1,2-Dihydroxypropane
• (R)-1,2-Propanediol
• (R)-Propane-1,2-diol
• R-(-)-1,2-Propanedio
• (R)-(?)-1,2-Propanediol
• (R)-(?)-Propylene glycerol
• (R)-(?)-Propylene glycol
• (R)-Propylene glycol
• R-1,2-PROPANEDIOL
• (2R)-1,2-propanediol
• (-)-1,2-Propanediol
• DNIAPMSPPWPWGF-GSVOUGTGSA-N
• 602HN5L69H
• Propylene glycol #
• 1,2-Propanediol, (R)-
• 1-Deoxy-sn-glycerol
• D-(-)-Propanediol
• (-)-Propylene glycol
• R-(-)-Propylene glycol
• Propylene glycol, (R)-
• Propylene glycol, (2R)-
• (R)-(-)-Propylene Glycol
• (R)-(−)-1,2-Propanediol,99%
• AC-14032
• Aliphatic alcohol
• UNII-602HN5L69H
• DB02159
• 1,2-Propanediol, (R)-(-)-
• CS-W020032
• CHEBI:28972
• 4254-14-2
• R-(-)-1,2-propanediol
• AS-12361
• Ilexan P
• HY-Z0031
• NS00121071
• Z1255486379
• MFCD00066248
• (R)-(-)-1,2-Propanediol, 96%
• NSC90793
• A825932
• propylenglycol
• Q27093218
• D-1,2-propanediol
• NSC-90793
• P1152
• Methyl glycol
• AKOS015840306
• PROPYLENE GLYCOL L-FORM
• Inhibited 1,2-propylene glycol
• A905496
• (R)-2-Hydroxy-1-propanol
• C02912
• (R)-(-)-Propanediol
• propylene-glycol
• Prolugen
• PROPYLENE GLYCOL L-FORM [MI]
• a-Propylene glycol
• DTXSID201009429
• EN300-201235
• C3H8O2
• 16922-04-6
• Chilisa FE
• A11633
• +Expand

• MDL： MFCD00066248
• InChIKey： DNIAPMSPPWPWGF-GSVOUGTGSA-N
• Inchi： 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3/t3-/m1/s1
• SMILES： O([H])[C@]([H])(C([H])([H])[H])C([H])([H])O[H]
• BRN： 1718872

Computed Properties

• Exact Mass: 76.05240
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 76.052
• Heavy Atom Count: 5
• Complexity: 20.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.64050
• PSA: 40.46000
• Merck: 7855
• Refractive Index: n20/D 1.434(lit.)
• Boiling Point: 186-188 °C/765 mmHg(lit.)
• Melting Point: -57C
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Color/Form: liquid
• Solubility: Uncertain
• Sensitiveness: Hygroscopic
• Specific Rotation: -17 º (c=neat)
• Optical Activity: [α]20/D −16.5°, neat
• Density: 1.04 g/mL at 25 °C(lit.)

(R)-(-)-1,2-Propanediol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 20-65-15-10
• Signal Word：Warning
• FLUKA BRAND F CODES：3

(R)-(-)-1,2-Propanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether